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Compound of Interest

Compound Name: 516961

Cat. No.: B1663473

For Researchers, Scientists, and Drug Development Professionals

This document provides immediate, essential safety and logistical information for the handling
of S16961, identified as the multi-targeted tyrosine kinase inhibitor, Sitravatinib. The following
procedures are designed to ensure the safety of laboratory personnel and the integrity of
research activities.

Personal Protective Equipment (PPE) and Safety
Data

While one supplier's Safety Data Sheet (SDS) for Sitravatinib states that it is not a hazardous
substance or mixture, it is best practice in a research environment to handle all novel and
potent compounds with a high degree of caution.[1] The following PPE is recommended as a
standard for handling Sitravatinib and other potent pharmaceutical compounds.
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PPE Component

Specification

Rationale

Gloves

Double-gloving with chemically
resistant nitrile gloves

(minimum 4 mil thickness).

Provides a robust barrier
against skin contact and
absorption. The outer glove
can be removed if
contaminated, preserving the

inner layer of protection.

Eye Protection

Safety glasses with side

shields or chemical splash

goggles.

Protects the eyes from
potential splashes of solutions
or airborne particles of the

compound.

Lab Coat/Gown

A disposable, low-permeability
fabric lab coat with long

sleeves and tight-fitting cuffs.

Protects skin and personal

clothing from contamination.

Respiratory Protection

A NIOSH-approved N95

respirator or higher.

Recommended when handling
the compound as a powder or
when there is a potential for
aerosol generation to prevent

inhalation.

Operational Plans: Handling and Storage

Adherence to proper handling and storage protocols is critical to maintain the stability of

Sitravatinib and to prevent accidental exposure.

Handling Procedures

All manipulations of Sitravatinib, especially in its solid form, should be conducted in a

designated controlled environment, such as a chemical fume hood or a Class Il Biological

Safety Cabinet, to minimize the risk of inhalation and contamination.

Step-by-Step Handling Protocol:

» Preparation: Before handling, ensure the designated workspace is clean and uncluttered.

Assemble all necessary equipment, including PPE, spill containment materials, and
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designated waste containers.

» Weighing: When weighing the solid compound, do so within a containment unit. Use a tared
weigh boat to minimize the dispersion of powder.

e Reconstitution: For creating solutions, slowly add the solvent to the solid compound to
prevent splashing. Sitravatinib is soluble in DMSO at concentrations of 50 mg/mL to 100
mg/mL.[2][3] For in vivo studies, formulations in 0.5% hydroxypropyl methylcellulose (HPMC)
and 0.1% Tween-80 have been used.

» Decontamination: After handling, decontaminate all surfaces with a suitable cleaning agent,
such as 10% bleach solution followed by 70% ethanol.[4] All disposable materials used in the
handling process should be disposed of as hazardous waste.

Storage Protocols

Proper storage is essential to maintain the integrity and stability of Sitravatinib.

Storage Condition Duration Rationale

Ensures long-term stability of

Powder at -20°C Up to 3 years ]

the solid compound.

Maintains the stability of stock
In solvent at -80°C Up to 1 year solutions for an extended

period.

Suitable for short-term storage
In solvent at -20°C Up to 1 month

of working solutions.

Data sourced from Selleck Chemicals product information.[2]

Disposal Plan

The disposal of Sitravatinib and any contaminated materials must be handled in accordance
with institutional and local regulations for hazardous chemical waste. Do not dispose of this
compound down the drain or in the regular trash.[5]
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Waste Segregation and Disposal:

 Liquid Waste: All liquid waste containing Sitravatinib, including unused solutions and
supernatants, should be collected in a clearly labeled, sealed, and leak-proof container
designated for hazardous chemical waste.

e Solid Waste: Unused solid compound, contaminated labware (e.g., pipette tips, tubes, vials),
and used PPE should be collected in a designated hazardous waste container.

e Sharps Waste: Needles and syringes used for handling Sitravatinib solutions should be
disposed of in a designated sharps container for chemically contaminated sharps. Do not
recap needles.

Visual Workflow Guides

The following diagrams illustrate the key workflows for the safe handling and disposal of
$16961 (Sitravatinib).
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PPE Donning and Doffing Sequence
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Sitravatinib Handling and Disposal Workflow
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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« To cite this document: BenchChem. [Essential Safety and Handling Guidance for S16961
(Sitravatinib)]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b1663473#personal-protective-equipment-for-
handling-s16961]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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